Solanidiene

Specification

• CAS No.: 26516-51-8
• Molecular Formula: C27H41N
• Molecular Weight: 379.632
• IUPAC Name: (1S,2S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosa-4,6-diene
• Standard InChI: InChI=1S/C27H41N/c1-17-8-11-23-18(2)25-24(28(23)16-17)15-22-20-10-9-19-7-5-6-13-26(19,3)21(20)12-14-27(22,25)4/h5,7,9,17-18,20-25H,6,8,10-16H2,1-4H3/t17-,18+,20+,21-,22-,23+,24-,25-,26-,27-/m0/s1
• SMILES: CC1CCC2C(C3C(N2C1)CC4C3(CCC5C4CC=C6C5(CCC=C6)C)C)C

Introduction

Chemical Identity and Properties

Basic Information

Solanidiene possesses specific molecular and structural properties that define its chemical identity. Table 1 presents the key identifying information for this compound.

Table 1: Chemical Identity of Solanidiene

Property	Details
Common Name	Solanidiene
Synonyms	Solanthrene, Solanthren, Solanida-3,5-diene
CAS Number	26516-51-8
Molecular Formula	C27H41N
Molecular Weight	379.632 g/mol
IUPAC Name	(1S,2S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracosa-4,6-diene

Structural Characteristics

Solanidiene is characterized by its diene system, which includes two double bonds in its molecular structure. The compound features a complex hexacyclic structure with specific stereochemistry at multiple carbon centers, as indicated by its IUPAC name. The presence of nitrogen in a heterocyclic ring system classifies it as an alkaloid, while its steroidal backbone contributes to its chemical and potential biological properties.

Physical and Chemical Properties

The physical and chemical properties of solanidiene influence its behavior in biological systems and its potential applications. Table 2 presents the known physical and chemical properties of this compound.

Table 2: Physical and Chemical Properties of Solanidiene

Property	Value
Physical State	Solid
Solubility	More soluble in organic solvents than water (hydrophobic)
Structural Features	Contains a diene system (two double bonds)
XLogP3-AA	7.3
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	0

The compound's hydrophobic nature, as indicated by its high XLogP3-AA value of 7.3, suggests that it has low water solubility and would preferentially dissolve in non-polar solvents. This property has implications for its extraction methods and potential pharmaceutical formulations.

Natural Occurrence and Formation

Solanidiene is primarily isolated from plants in the Solanaceae family, specifically from the leaves of Solanum tuberosum (potato plants). In addition to its natural occurrence, solanidiene can be formed as a byproduct during the hydrolysis of potato glycoalkaloids. Research has shown that when glycoalkaloids are hydrolyzed in acidic ethanol (2M HCl), solanidiene can form in approximately 9% yield. Interestingly, this formation can be reduced to negligible amounts by lowering the acid concentration to 1M HCl. This observation provides insight into both the natural formation of solanidiene and potential methods for controlling its production during extraction processes.

Applications and Research

Production of Steroid Hormones

One of the potential applications of solanidiene is in the pharmaceutical industry. Its unique structure makes it a candidate for use in the production of steroid hormones and pharmacologically active compounds. While specific research on solanidiene's direct applications is limited in the available literature, related compounds in the steroidal alkaloid family have demonstrated utility in pharmaceutical development.

Medicinal Chemistry and Natural Product Research

The compound's structural features may allow for interactions with biological targets, making it of interest in medicinal chemistry research. As a naturally occurring compound with a complex structure, solanidiene also presents interest for natural product chemists studying the diversity of plant secondary metabolites and their potential bioactivities.

Hazard Statement	Description	Classification
H302	Harmful if swallowed	Warning Acute toxicity, oral
H361d	Suspected of damaging the unborn child	Warning Reproductive toxicity
H413	May cause long lasting harmful effects to aquatic life	Hazardous to the aquatic environment, long-term hazard

These classifications indicate that solanidiene should be handled with appropriate precautions, particularly in laboratory and industrial settings. The compound's potential reproductive toxicity (H361d) is especially noteworthy for risk assessment purposes.

Supplier Information	Specifications	Package Sizes
Various suppliers	Purity ≥95% (HPLC)	10mg
Targetmol	Purity 98%	25mg
Various suppliers	Purity ≥90% (HPLC)	10mg to 1000mg
Aktin Chemicals	Purity 90%min by HPLC	10mg, 20mg, 50mg, 100mg

The availability of solanidiene from commercial sources facilitates research on this compound, although the relatively high cost per milligram suggests limited large-scale applications at present.

Research Gaps and Future Directions

Based on the limited information available in the current literature, several research gaps and potential future directions for solanidiene research can be identified:

• Biological Activity: Further investigation into the potential biological activities of solanidiene would enhance understanding of its possible applications in pharmaceutical research.

• Structure-Activity Relationships: Studies comparing solanidiene with structurally related compounds could provide insights into structure-activity relationships and guide the development of potentially bioactive derivatives.

• Improved Synthesis or Extraction Methods: Development of more efficient methods for obtaining solanidiene, either through chemical synthesis or optimized extraction from natural sources, would facilitate further research and potential applications.

• Environmental Impact: Given its classification as potentially hazardous to the aquatic environment (H413), studies on the environmental fate and effects of solanidiene would be valuable for comprehensive risk assessment.

• Biochemical Pathways: Elucidation of the biochemical pathways involved in the natural production of solanidiene in plants could provide insights into plant secondary metabolism and potentially lead to biotechnological approaches for its production.